Cas no 1384788-48-0 (6-phenyl-7-azabicyclo[4.2.0]octane)

• Product Name: 6-phenyl-7-azabicyclo[4.2.0]octane
• CAS No: 1384788-48-0
• MF: C₁₃H₁₇N
• MW: 187.280783414841
• CID: 4596099
• PubChem ID: 71756029
• Update Time: 2025-10-31

6-phenyl-7-azabicyclo[4.2.0]octane Chemical and Physical Properties

Names and Identifiers

• 6-phenyl-7-azabicyclo[4.2.0]octane

• Inchi： 1S/C13H17N/c1-2-6-11(7-3-1)13-9-5-4-8-12(13)10-14-13/h1-3,6-7,12,14H,4-5,8-10H2
• InChI Key： GDORPEUJQLHRFJ-UHFFFAOYSA-N
• SMILES： C12C(C3=CC=CC=C3)(NC1)CCCC2

Additional information on 6-phenyl-7-azabicyclo[4.2.0]octane

Introduction to 6-phenyl-7-azabicyclo[4.2.0]octane (CAS No. 1384788-48-0)

6-phenyl-7-azabicyclo[4.2.0]octane, identified by the Chemical Abstracts Service Number (CAS No.) 1384788-48-0, is a structurally intriguing compound that has garnered significant attention in the field of medicinal chemistry and pharmacology. This bicyclic azapeptide derivative exhibits a unique fused ring system, combining a phenyl group with an azabicyclo[4.2.0]octane core, which imparts distinct physicochemical properties and biological activities. The compound’s molecular framework suggests potential applications in the development of novel therapeutic agents, particularly in the areas of central nervous system (CNS) disorders and neuropharmacology.

The structural motif of 6-phenyl-7-azabicyclo[4.2.0]octane (CAS No. 1384788-48-0) is characterized by its rigid bicyclic scaffold, which includes a seven-membered azabicyclo ring system embedded with a phenyl substituent at the 6-position. This configuration not only enhances the compound’s metabolic stability but also influences its binding affinity to biological targets. The presence of the nitrogen atom in the azabicyclo ring introduces a hydrogen bond acceptor site, which is critical for interactions with protein receptors and enzymes.

Recent advancements in computational chemistry and molecular modeling have highlighted the significance of 6-phenyl-7-azabicyclo[4.2.0]octane (CAS No. 1384788-48-0) as a lead compound for drug discovery. Studies have demonstrated that its structural features allow for optimal positioning within active sites of target proteins, thereby facilitating high-affinity binding. This has been particularly relevant in the pursuit of small-molecule modulators for neurotransmitter receptors, such as serotonin and dopamine receptors, which play pivotal roles in modulating mood, cognition, and motor control.

The phenyl group attached to the azabicyclo core in 6-phenyl-7-azabicyclo[4.2.0]octane (CAS No. 1384788-48-0) serves as an important pharmacophoric element, contributing to hydrophobic interactions and electronic modulation within the binding pocket of biological targets. This feature has been exploited in the design of ligands that exhibit selectivity for specific receptor subtypes, reducing off-target effects and improving therapeutic efficacy.

In vitro studies have revealed that derivatives of 6-phenyl-7-azabicyclo[4.2.0]octane (CAS No. 1384788-48-0) exhibit promising pharmacological profiles, including antagonistic activity at certain ion channels and G protein-coupled receptors (GPCRs). For instance, modifications to the phenyl ring or the azabicyclo moiety have been shown to enhance binding affinity and selectivity for receptors involved in pain perception and inflammation modulation.

The synthesis of 6-phenyl-7-azabicyclo[4.2.0]octane (CAS No. 1384788-48-0) presents both challenges and opportunities for synthetic chemists due to its complex cyclic structure and stereochemical constraints. Recent reports have described innovative synthetic routes that leverage transition metal catalysis and asymmetric methods to construct the azabicyclo core with high enantioselectivity and yield.

The potential applications of 6-phenyl-7-azabicyclo[4.2.0]octane (CAS No. 1384788-48-0) extend beyond CNS disorders into other therapeutic areas such as oncology and anti-inflammatory diseases. The unique structural features of this compound make it a versatile scaffold for further derivatization, enabling the exploration of novel drug candidates with tailored biological activities.

Emerging research indicates that analogs of 6-phenyl-7-azabicyclo[4.2.0]octane (CAS No. 1384788-48-0) may exhibit beneficial effects in modulating immune responses and inflammatory pathways, suggesting potential utility in treating autoimmune diseases and chronic inflammatory conditions.

The physicochemical properties of 6-phenyl-7-azabicyclo[4.2.0]octane (CAS No.) are also critical considerations in drug development, including solubility, permeability, and metabolic stability. Optimizing these properties through structural modifications can enhance oral bioavailability and prolong systemic exposure, thereby improving therapeutic outcomes.

In conclusion, 6-phenoxybenzamide derivatives, including those based on the core structure of 6-phenoxybenzamide derivatives, represent a promising class of compounds with diverse biological activities and therapeutic potential